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Compound Name: NC1153

Cat. No.: B15570748 Get Quote

Application Notes and Protocols: NC1153
For Researchers, Scientists, and Drug Development Professionals

Introduction
NC1153 is a potent and selective, orally active inhibitor of Janus kinase 3 (JAK3).[1][2] As a

Mannich base compound, NC1153 effectively blocks the IL-2-induced activation of JAK3 and

its downstream signaling substrate, STAT5a/b.[1][2] This targeted inhibition of the JAK3

pathway makes NC1153 a valuable research tool for studying immune responses mediated by

cytokines that utilize the common gamma chain (γc), such as IL-2, IL-4, IL-7, IL-9, IL-15, and

IL-21. Due to its specificity, NC1153 shows potential in promoting long-term allograft survival

and is being investigated for its therapeutic applications in autoimmune diseases and organ

transplantation.[2]

These application notes provide detailed protocols for the preparation, storage, and use of

NC1153, along with stability guidelines to ensure reproducible and reliable experimental

outcomes.

Data Presentation: Physicochemical and Solubility
Data
Quantitative data for NC1153 is summarized in the tables below for easy reference and

comparison.
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Table 1: Physicochemical Properties of NC1153

Property Value Source

CAS Number 150661-91-9 [2]

Molecular Formula C₁₈H₃₈Cl₂N₂O [2]

Pathway JAK/STAT Signaling [1]

Target JAK3 [1][2]

Table 2: Solubility of NC1153

Solvent Solubility Comments

DMSO ≥ 70 mg/mL
Prepare stock solutions in

high-quality, anhydrous DMSO.

Aqueous Buffers Poorly soluble

Direct dissolution in aqueous

buffers is not recommended.

Dilute from a DMSO stock.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the JAK3/STAT5 signaling pathway and a general

experimental workflow for assessing the inhibitory activity of NC1153.
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Caption: JAK3/STAT5 Signaling Pathway Inhibition by NC1153.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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